Cas no 2228319-48-8 (3-(5-bromo-3-nitropyridin-2-yl)morpholine)

• Product Name: 3-(5-bromo-3-nitropyridin-2-yl)morpholine
• CAS No: 2228319-48-8
• MF: C₉H₁₀BrN₃O₃
• MW: 288.098001003265
• CID: 5970043
• PubChem ID: 165866385
• Update Time: 2025-05-22

3-(5-bromo-3-nitropyridin-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-3-nitropyridin-2-yl)morpholine
• EN300-1921983
• 2228319-48-8

• Inchi： 1S/C9H10BrN3O3/c10-6-3-8(13(14)15)9(12-4-6)7-5-16-2-1-11-7/h3-4,7,11H,1-2,5H2
• InChI Key： ADSQNCNDCCNPAE-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])C1COCCN1

Computed Properties

• Exact Mass: 286.99055g/mol
• Monoisotopic Mass: 286.99055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 80Ų

Additional information on 3-(5-bromo-3-nitropyridin-2-yl)morpholine

Research Briefing on 3-(5-bromo-3-nitropyridin-2-yl)morpholine (CAS: 2228319-48-8) in Chemical Biology and Pharmaceutical Applications

3-(5-bromo-3-nitropyridin-2-yl)morpholine (CAS: 2228319-48-8) is a structurally unique small molecule that has garnered significant attention in recent chemical biology and pharmaceutical research. This heterocyclic compound, featuring a bromo-nitropyridine core linked to a morpholine moiety, exhibits versatile reactivity and potential as a key intermediate in drug discovery. Recent studies have explored its applications in targeted protein degradation, kinase inhibition, and as a building block for novel therapeutic agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's utility as a precursor for PROTAC (Proteolysis Targeting Chimera) development. The bromo-substitution at the 5-position allows for efficient cross-coupling reactions, while the electron-deficient nitropyridine ring enhances binding to specific protein targets. The morpholine group contributes to improved solubility and pharmacokinetic properties, making this scaffold particularly valuable for medicinal chemistry applications.

Structural activity relationship (SAR) studies have revealed that modifications at the morpholine nitrogen can significantly influence target binding affinity. A recent patent application (WO2023056421) describes derivatives of 3-(5-bromo-3-nitropyridin-2-yl)morpholine showing promising activity against several cancer-associated kinases, with IC50 values in the low nanomolar range. The compound's ability to simultaneously engage multiple binding pockets makes it particularly interesting for polypharmacology approaches.

From a synthetic chemistry perspective, the compound has been employed in various metal-catalyzed coupling reactions. A 2024 publication in Organic Letters highlights its use in Buchwald-Hartwig aminations to create diverse pharmacophores. The electron-withdrawing nitro group facilitates nucleophilic aromatic substitution, while the bromine serves as an excellent handle for palladium-catalyzed cross-couplings, enabling rapid generation of compound libraries for biological screening.

Recent advances in cryo-EM structural biology have provided insights into the binding modes of related compounds to therapeutic targets. Molecular docking studies suggest that the planar pyridine ring system of 3-(5-bromo-3-nitropyridin-2-yl)morpholine can engage in π-stacking interactions with aromatic residues in protein binding sites, while the morpholine oxygen participates in hydrogen bonding networks. These structural features are being exploited in rational drug design campaigns targeting protein-protein interactions.

The compound's safety profile and ADME properties have been evaluated in preclinical studies. While showing good metabolic stability in microsomal assays, researchers have noted that the nitro group may present some toxicity concerns that require structural mitigation in later-stage development candidates. Several research groups are currently exploring reduction products of the nitro group as potential prodrug strategies.

Looking forward, 3-(5-bromo-3-nitropyridin-2-yl)morpholine continues to serve as a valuable chemical tool in drug discovery. Its versatility as a synthetic intermediate, combined with interesting intrinsic biological activity, positions this compound as a focus of ongoing research in targeted therapies, particularly in oncology and inflammatory diseases. Future directions may include development of photoactivatable derivatives for precision medicine applications and incorporation into DNA-encoded library platforms for high-throughput screening.